Cas no 2171489-58-8 (3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171489-58-8
• MF: C₂₅H₂₂ClN₃O₅
• MW: 479.912285327911
• CID: 5814574
• PubChem ID: 165502784
• Update Time: 2025-08-05

3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171489-58-8
• EN300-1479729
• 3-[(2-chloro-5-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H22ClN3O5/c1-14-10-20(23(26)27-12-14)28-24(32)21(11-22(30)31)29-25(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-10,12,19,21H,11,13H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZESIBALVJBHNGV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CN=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.1247985g/mol
• Monoisotopic Mass: 479.1247985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Comprehensive Overview

The compound 3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171489-58-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is notable for its complex structure, which includes a pyridine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid moiety. The integration of these functional groups makes it a versatile building block in organic synthesis, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

The pyridine ring in the molecule serves as a key structural component, providing aromatic stability and electronic properties that are crucial for its reactivity. The presence of the chlorine atom at the 2-position of the pyridine ring introduces electron-withdrawing effects, which can influence the molecule's reactivity in various chemical transformations. Additionally, the methyl group at the 5-position of the pyridine ring contributes to steric effects and can modulate the molecule's solubility and bioavailability.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis. Its inclusion in this compound underscores its potential role in peptide-based drug discovery and biotechnological applications. The Fmoc group is particularly valued for its stability under basic conditions and its ability to protect amino groups during solid-phase synthesis. This makes it an invaluable component in the construction of complex peptide sequences and bioactive molecules.

The carboxylic acid moiety at the terminal end of the molecule provides additional functional versatility. Carboxylic acids are commonly used as reactive groups in organic synthesis, enabling the formation of esters, amides, and other derivatives. This functional group also plays a critical role in bioconjugation chemistry, where it can be used to attach biomolecules such as proteins or nucleic acids to synthetic scaffolds.

Recent advancements in synthetic chemistry have expanded the utility of this compound. For instance, researchers have explored its use as a precursor for constructing bioactive peptides with enhanced pharmacokinetic properties. By leveraging the Fmoc group's protective capabilities and the pyridine ring's reactivity, scientists have developed novel strategies for synthesizing peptide-based drugs with improved stability and bioavailability.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. Its unique structure allows for the creation of self-assembling materials and supramolecular complexes. For example, studies have demonstrated that derivatives of this compound can form ordered nanostructures when subjected to specific environmental conditions, such as pH changes or temperature variations.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. Researchers have investigated its susceptibility to enzymatic hydrolysis under simulated environmental conditions. These studies have revealed that certain microbial communities possess enzymatic systems capable of breaking down this compound into less complex byproducts, which could mitigate concerns related to its persistence in natural ecosystems.

In conclusion, 3-(2-chloro-5-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171489-58-8) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new avenues for its utilization in cutting-edge technologies.